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Compound of Interest

Compound Name: (3-Methyldecan-2-YL)benzene

Cat. No.: B15444578

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the quantitative structure-activity
relationships (QSAR) of long-chain alkylbenzenes (LABs), focusing on their aquatic toxicity and
physicochemical properties. Experimental data is presented alongside information for
alternative compound classes, namely alcohol ethoxylates and fatty acid methyl esters, to offer
a broader context for research and development. Detailed experimental protocols for key
toxicity and property assessments are also included.

Comparative Physicochemical and Toxicological
Data

The following tables summarize key quantitative data for long-chain alkylbenzenes and their
alternatives. The data illustrates the relationship between the alkyl chain length and properties
such as hydrophobicity (log Kow) and aquatic toxicity.

Table 1: Physicochemical Properties of Long-Chain Alkylbenzenes
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Water Solubility

Compound Alkyl Chain Length Log K_ow_

(mglL)
Decylbenzene C10 6.9-7.3 0.041
Undecylbenzene Cl1 74-7.8 <1
Dodecylbenzene C12 79-8.3 <1
Tridecylbenzene C13 8.4-8.8 <1
Tetradecylbenzene Cl14 8.9-9.3 <1

Table 2: Acute Aquatic Toxicity of Linear Alkylbenzene Sulfonates (LAS) to Daphnia magna

Data for LAS, the sulfonated derivatives of LABs, are often used as a proxy for LAB aquatic

toxicity due to the extensive available data.

Compound (LAS

Alkyl Chain Length

48h EC50 (mgl/L)

Homologue)

C10 LAS C10 27.6
Cl1 LAS Cl1 21.2
C12 LAS C12 5.9
C13 LAS C13 2.6
C14 LAS Cl4 0.68

Table 3: Comparative Data for Alternative Surfactants
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] 48h EC50

Compound Alkyl Chain Log K_ow_ .

Example Daphnia
Class Length (approx.)

magna (mgl/L)

Alcohol

C12-15 Pareth-7 C12-15 45-55 0.1-1.0
Ethoxylates
Fatty Acid Methyl C18

Methyl Oleate ~7.4 >1000
Esters (unsaturated)

Experimental Protocols

The following are summaries of the standardized OECD guidelines for key experiments cited in
this guide.

Fish, Acute Toxicity Test (OECD 203)

This test determines the concentration of a substance that is lethal to 50% of the test fish
(LC50) over a 96-hour period.

Methodology:
o Test Organisms: A suitable fish species (e.g., Rainbow Trout, Zebrafish) is selected.

o Exposure: Fish are exposed to a geometric series of at least five concentrations of the test
substance in water. A control group is maintained in water without the test substance.

e Duration: The exposure period is 96 hours.
o Observations: Mortalities and any sublethal effects are recorded at 24, 48, 72, and 96 hours.

o Data Analysis: The LC50 value and its confidence limits are calculated using statistical
methods such as probit analysis.

**2.2. Daphnia sp., Acute Immobilisation Test (OECD
202) **
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This test assesses the acute toxicity of a substance to Daphnia magna by determining the

concentration that immobilizes 50% of the organisms (EC50) within 48 hours.

Methodology:

Test Organisms: Young daphnids (less than 24 hours old) are used.

Exposure: Daphnids are exposed to a range of concentrations of the test substance in a
defined medium. A control group is also maintained.

Duration: The test duration is 48 hours.

Observations: The number of immobilized daphnids is recorded at 24 and 48 hours.
Immobilization is defined as the inability to swim within 15 seconds after gentle agitation.

Data Analysis: The EC50 value at 48 hours is calculated using statistical methods.

Partition Coefficient (n-octanol/water): Shake Flask
Method (OECD 107)

This method determines the octanol-water partition coefficient (K_ow ), a measure of a

substance's hydrophobicity.

Methodology:

Preparation: A solution of the test substance in either n-octanol or water is prepared.

Equilibration: The solution is placed in a vessel with the other solvent (water or n-octanol,
respectively) and shaken until equilibrium is reached.

Phase Separation: The two phases are separated by centrifugation.

Concentration Measurement: The concentration of the test substance in each phase is
determined using a suitable analytical method (e.g., chromatography).

Calculation: The K_ow__is calculated as the ratio of the concentration in the n-octanol phase
to the concentration in the agueous phase. The logarithm of this value is reported as log
K_ow_.
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Visualizations

Experimental Workflow for Aquatic Toxicity and
Physicochemical Characterization

The following diagram illustrates the general workflow for obtaining the experimental data
presented in this guide.
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Caption: Workflow for QSAR data generation.

Hypothesized Signaling Pathway for LAS-Induced
Cellular Stress

While specific signaling pathways for long-chain alkylbenzenes are not extensively
documented, studies on their sulfonated counterparts (LAS) suggest the induction of oxidative
stress. The following diagram illustrates a hypothesized pathway leading to a cellular stress
response.[1][2]
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Caption: LAS-induced cellular stress pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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